Cas no 2228807-58-5 (tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228807-58-5
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5943502
• PubChem ID: 165779712
• Update Time: 2025-05-22

tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2228807-58-5
• tert-butyl N-[2-(2-ethylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1891775

• Inchi： 1S/C17H25NO3/c1-7-13-10-8-9-11-14(13)17(5,12-19)18(6)15(20)21-16(2,3)4/h8-12H,7H2,1-6H3
• InChI Key： KXYHFABYFLFDIW-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=CC=1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228807-58-5)

The compound tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228807-58-5) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group, a 2-ethylphenyl moiety, and a N-methylcarbamate functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate has grown, driven by its relevance in small-molecule therapeutics and preclinical studies. The compound's CAS No. 2228807-58-5 is frequently searched in scientific databases, reflecting its importance in modern chemistry. Its synthesis involves multi-step organic reactions, including carbamate formation and ketone functionalization, which are topics of interest for synthetic chemists. Additionally, the compound's stability and solubility properties make it suitable for various formulation studies.

One of the key trends in the pharmaceutical industry is the exploration of N-methylcarbamate derivatives for their bioactivity. tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate aligns with this trend, as its structure allows for further derivatization to enhance pharmacological properties. Researchers are also investigating its potential in central nervous system (CNS) drug development, a hot topic in medicinal chemistry. The compound's ability to cross the blood-brain barrier is a subject of ongoing studies, making it a promising candidate for neurodegenerative disease research.

From an industrial perspective, the scalability of tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate synthesis is a critical consideration. Optimizing reaction conditions to improve yield and purity is a common challenge addressed in process chemistry forums. The compound's CAS No. 2228807-58-5 is often associated with discussions on green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives for its production. This aligns with the broader industry shift toward reducing environmental impact while maintaining high-quality standards.

In conclusion, tert-butyl N-2-(2-ethylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228807-58-5) represents a versatile and valuable compound in synthetic and medicinal chemistry. Its applications span drug discovery, agrochemical development, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about advanced organic synthesis and therapeutic agent design.